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Compound of Interest

Compound Name: (1S,2S)-Bortezomib

Cat. No.: B193255 Get Quote

(1S,2S)-Bortezomib is a potent cytotoxic agent requiring meticulous handling and disposal

procedures to ensure the safety of laboratory personnel and the environment.[1] As a

compound fatal if swallowed, in contact with skin, or inhaled, and one that can cause organ

damage through repeated exposure, strict adherence to the following protocols is imperative.[1]

[2]

Personal Protective Equipment (PPE)
The primary defense against exposure to (1S,2S)-Bortezomib is the consistent and correct

use of appropriate Personal Protective Equipment (PPE).[3] All personnel must be trained in

the proper donning and doffing of PPE.
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PPE Category Item Specification

Hand Protection Gloves

Double gloving with

chemotherapy-tested nitrile or

neoprene gloves is mandatory.

[1][4] Gloves should be

changed frequently and

immediately if they become

contaminated.[1]

Body Protection Protective Clothing

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs must be worn.[1][5]

An apron may also be

required.[6][7]

Eye Protection Safety Goggles & Face Shield

Chemical splash goggles and

a face shield are necessary to

protect against splashes and

aerosols.[1][5]

Respiratory Protection Respirator

A NIOSH-approved N95 or

higher-level respirator should

be used when handling the

powder form outside of a

containment system. For

potential uncontrolled

releases, a positive-pressure,

air-supplied respirator is

recommended.[1]

Operational Plan for Handling
All handling of (1S,2S)-Bortezomib should occur within a designated area, such as a chemical

fume hood or a biological safety cabinet, to minimize exposure risk.[5]

Preparation of Work Area:

Ensure the designated containment area (e.g., fume hood) is clean and decontaminated.
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Cover the work surface with a disposable, absorbent bench liner.[1]

Assemble all necessary materials, including the compound, solvents, and equipment, within

the containment area before beginning work.[1]

Donning PPE:

Before entering the designated handling area, put on all required PPE as specified in the

table above.

Weighing and Reconstitution:

When weighing the powder, use anti-static weighing paper or a weigh boat to prevent

dispersal.[1]

For reconstitution, carefully add the specified solvent to the vial containing Bortezomib.

Securely cap the vial and vortex until the compound is fully dissolved.[1]

Prepare aliquots in single-use volumes to prevent repeated freeze-thaw cycles.[1]

Clearly label each aliquot with the compound name, concentration, date, and user's initials.

[1]

Storage:

Store unopened vials at a controlled room temperature of 25°C (77°F), with excursions

permitted between 15°C to 30°C (59°F to 86°F), and protect from light.[8]

For long-term stability, store aliquots at -20°C or -80°C.[1]

Reconstituted Bortezomib should be administered within 8 hours of preparation if stored at

25°C (77°F).[8]

Disposal Plan
All materials that come into contact with (1S,2S)-Bortezomib are considered hazardous waste

and must be disposed of in accordance with institutional and local regulations for cytotoxic
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waste.[1][9]

Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,

puncture-resistant sharps container for cytotoxic waste.[1]

Solid Waste: All disposable PPE (gloves, gowns, shoe covers), bench liners, and other

contaminated materials are to be placed in a clearly labeled, leak-proof cytotoxic waste

container.[1]

Liquid Waste: Unused Bortezomib solutions and contaminated solvents must be collected in

a designated hazardous waste container for chemical waste.[1]

Spill Management
In the event of a spill, immediate action is required to contain and clean the area.

Secure the Area: Alert others and prevent access to the spill location.[3]

Don PPE: Wear appropriate PPE, including double gloves, a gown, eye protection, and a

respirator, before addressing the spill.[3][6]

Containment: Use a spill kit with absorbent materials to contain the spill and prevent it from

spreading.[3][5]

Cleanup: Carefully collect all contaminated absorbent materials and place them in a

designated cytotoxic waste container.[3]

Decontamination: Clean the spill area with soap and water or another appropriate cleaning

agent.[3][10]

Reporting: Report the spill to the appropriate safety personnel and complete any necessary

documentation.[3]

Caption: Workflow for handling and disposal of (1S,2S)-Bortezomib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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